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Compound of Interest

Compound Name:
2-ethyl-7-hydroxy-4H-chromen-4-

one

CAS No.: 137215-31-7

Cat. No.: B8648353

Get Quote

Chemical Identity & Physicochemical Profile[2][3][4]
2-ethyl-7-hydroxy-4H-chromen-4-one (also known as 7-hydroxy-2-ethylchromone) is a

synthetic chromone derivative. Unlike its ubiquitous cousin umbelliferone (a coumarin isomer),

this molecule possesses the γ-pyrone ring characteristic of flavonoids, conferring distinct

electronic properties and reactivity profiles.
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Property Specification

IUPAC Name 2-ethyl-7-hydroxy-4H-chromen-4-one

CAS Number 137215-31-7 (Reference)

Molecular Formula C₁₁H₁₀O₃

Molecular Weight 190.20 g/mol

Structural Class Chromone (Benzo-γ-pyrone)

Appearance Pale yellow to pinkish needles

Physicochemical Properties
Parameter Value / Description Context

Melting Point 244°C (decomp.)

High lattice energy due to

intermolecular H-bonding (7-

OH).

Solubility
DMSO (>20 mg/mL), Ethanol

(Hot), DMF

Poor water solubility; requires

organic co-solvents for

biological assays.

pKa (Predicted) ~7.6 (7-OH)

The 7-hydroxyl is more acidic

than phenol due to the

electron-withdrawing carbonyl

at C4.

UV ~250 nm, ~300 nm

Characteristic benzopyrone

absorption; bathochromic shift

in alkaline media (phenolate

formation).

Synthesis & Manufacturing Methodologies
The synthesis of 2-ethyl-7-hydroxychromone requires distinguishing it from coumarins (which

form under Pechmann conditions). The Baker-Venkataraman Rearrangement is the
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authoritative route for high-purity chromone synthesis, ensuring the correct cyclization to the γ-

pyrone rather than the α-pyrone.

Synthetic Pathway (Baker-Venkataraman)
This protocol avoids the formation of the coumarin isomer (7-hydroxy-4-ethylcoumarin) which

occurs if resorcinol is simply condensed with ethyl propionylacetate in sulfuric acid.

Step 1: Acylation

Precursor: Resacetophenone (2,4-dihydroxyacetophenone).

Reagent: Propionic anhydride (or Propionyl chloride).

Mechanism: Selective esterification of the phenols.

Step 2: Rearrangement

Conditions: Basic medium (KOH/Pyridine or NaH/THF).

Mechanism: Intramolecular Claisen-type condensation (1,3-acyl migration) to form the

-diketone intermediate.

Step 3: Cyclization

Conditions: Acid catalysis (Glacial acetic acid / H₂SO₄ or HCl).

Outcome: Dehydration and ring closure to the 2-ethyl chromone.
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Click to download full resolution via product page

Caption: Step-wise synthesis via Baker-Venkataraman rearrangement to ensure regiospecific

chromone formation.

Experimental Protocols
Laboratory Scale Synthesis (10g Scale)
Note: This protocol is adapted for high-purity research applications.

Esterification: Dissolve 2,4-dihydroxyacetophenone (10.0 g) in dry pyridine (30 mL). Add

propionyl chloride (1.1 eq) dropwise at 0°C. Stir for 2 hours. Pour into HCl/Ice. Filter the solid

ester.

Rearrangement: Dissolve the ester in dry pyridine (20 mL). Add powdered KOH (2.0 eq).

Heat to 60°C for 2 hours. The mixture will turn viscous/yellow (formation of potassium salt of

diketone). Acidify with 10% acetic acid to precipitate the 1,3-diketone.

Cyclization: Reflux the diketone in glacial acetic acid (50 mL) with catalytic conc. H₂SO₄ (0.5

mL) for 1 hour.

Purification: Pour into crushed ice. The crude solid is collected and recrystallized from

Ethanol to yield pale yellow needles (Yield ~65-70%).

Quality Control (QC) Parameters
¹H-NMR (DMSO-d₆):

1.25 (t, 3H, -CH₂CH₃)

2.65 (q, 2H, -CH₂CH₃)

6.10 (s, 1H, H-3, Characteristic Chromone Singlet)

6.85 (dd, 1H, H-6)

6.95 (d, 1H, H-8)

7.85 (d, 1H, H-5)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8648353/docs?utm_src=pdf-body-img#technical-guide-2-ethyl-7-hydroxy-4h-chromen-4-one-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8648353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10.8 (s, 1H, 7-OH, Exchangeable)

Biological & Pharmacological Potential[3][8][9][10]
The 2-ethyl-7-hydroxychromone scaffold is a "privileged structure" in medicinal chemistry,

serving as a template for kinase inhibitors and antioxidants.

Structure-Activity Relationship (SAR)
7-Hydroxyl Group: The primary site for metabolism (glucuronidation) and hydrogen bonding.

It mimics the tyrosine residue in kinase pockets.

2-Ethyl Group: Increases lipophilicity (

) compared to the methyl analog (

). This steric bulk can enhance selectivity for hydrophobic pockets in enzymes like
Tyrosinase or Cyclin-Dependent Kinases (CDKs).

C4 Carbonyl: Acts as an essential hydrogen bond acceptor.

Mechanism of Action Diagram
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Caption: Functional mapping of the chromone scaffold to biological targets.
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Stability & Storage
Hydrolytic Stability: Stable at neutral pH. Under strong alkaline conditions (pH > 10) and

heat, the γ-pyrone ring may open (Simon reaction) to form phenolic ketones.

Oxidation: The 7-OH group is susceptible to oxidation over prolonged exposure to air/light;

store in amber vials under inert gas (Argon/Nitrogen).

Storage Conditions: -20°C for long-term storage; desiccated.

References
Synthesis of Chromones: Ellis, G. P. (1977). Chromenes, Chromanones, and Chromones.
John Wiley & Sons.

Biological Activity of 2-Alkylchromones:Journal of Medicinal Chemistry, "Structure-Activity

Relationships of Chromone Derivatives as Kinase Inhibitors."

Physicochemical Data:Journal of the Indian Chemical Society, Vol 31.[1] (Reference for

melting point of 2-ethyl derivatives).

Anti-HIV Activity of 2-Ethyl Analogs:Bioorganic & Medicinal Chemistry, "Synthesis and anti-

HIV evaluation of 2-ethyl-chromone derivatives."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Full text of "Journal Of The Indian Chemical Society, Vol.31 No.1-12" [archive.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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